3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C9H9N3O2/c1-2-6-5-10-12-4-3-7(9(13)14)11-8(6)12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key: QUDDAJUEAWAARL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2N=C(C=CN2N=C1)C(=O)O
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• CAS No.: 1783663-29-5

Description

3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid is a chemical compound used for pharmaceutical testing. It’s a derivative of pyrazolo[1,5-a]pyrimidine, a family of N-heterocyclic compounds that have significant impact in medicinal chemistry.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems. More details about the synthesis process can be found in the referenced literature.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine, the core structure of the compound, is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This structure allows for a great synthetic versatility, permitting structural modifications throughout its periphery.

Scientific Research Applications

Synthesis Techniques

• Novel pyrazolo[1,5-c]pyrimidines and their derivatives have been synthesized through electrophilic substitutions and other chemical reactions, showing a variety of potential applications in medicinal chemistry and material science (Atta, 2011). These compounds have been used as precursors for further chemical modifications, leading to a wide range of chemical entities with varied properties.

Antimicrobial and Anticancer Properties

• Some newly synthesized pyrazolo[1,5-a]pyrimidine derivatives have shown promising antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Gein et al., 2009). Furthermore, certain pyrazolopyrimidine derivatives have been evaluated for their anticancer activities, offering insights into the design of novel anticancer drugs (Rahmouni et al., 2016).

Fluorescent Materials

• The development of functional fluorophores based on pyrazolo[1,5-a]pyrimidines indicates their utility in creating sensitive and selective fluorescent probes for biological and environmental applications (Castillo et al., 2018). These compounds exhibit significant fluorescence properties that can be tailored for specific sensing applications.

Green Synthesis

• A novel cellulose-based Ag-loaded magnetic bionanostructure has been used for the green synthesis of tetrazolo[1,5-a]pyrimidines, highlighting an eco-friendly approach to synthesizing these compounds. This method combines the advantages of high yield, short reaction times, and easy separation of the nanocatalyst from the reaction mixture, demonstrating the potential for sustainable industrial applications (Maleki et al., 2017).

Future Directions

The future directions for research on 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid and related compounds could include further exploration of their synthesis, functionalization, and potential applications in medicinal chemistry. The development of new drugs bearing the pyrazolo[1,5-a]pyrimidine core could be a promising area of research.